N1-(4-fluorobenzyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N'-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C19H17FN2O4S/c20-14-7-5-13(6-8-14)11-21-17(23)18(24)22-12-19(25,15-3-1-9-26-15)16-4-2-10-27-16/h1-10,25H,11-12H2,(H,21,23)(H,22,24)
• InChI Key: UKRLTLDDJMQALZ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C(=O)NCC2=CC=C(C=C2)F)(C3=CC=CS3)O
• Molecular Formula: C19H17FN2O4S
• Molecular Weight: 388.4 g/mol

Description

N1-(4-fluorobenzyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C19H17FN2O4S and its molecular weight is 388.41. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Properties and Therapeutic Potential Studies on compounds with furan and thiophene structures reveal significant pharmacological activities. For instance, YM-244769, a Na+/Ca2+ exchange inhibitor with a complex structure, shows potential as a neuroprotective drug by protecting against hypoxia/reoxygenation-induced neuronal cell damage, suggesting similar compounds could have neuroprotective or other cell-protective effects (Iwamoto & Kita, 2006).

Antiviral and Anticancer Activities Furan-carboxamide derivatives, similar in structural complexity to the queried compound, have been reported as novel inhibitors of lethal H5N1 influenza A viruses. This highlights the potential of such compounds in antiviral research, indicating possible applications in developing treatments for viral infections (Yongshi et al., 2017).

Enzyme Inhibition and Molecular Docking Studies Compounds with benzofuran structures have been evaluated for their inhibitory effects on enzymes linked to type 2 diabetes, showcasing the utility of these compounds in enzymatic inhibition and molecular docking studies. Such research could inform the development of new treatments for chronic conditions like diabetes (Mphahlele et al., 2020).

Photocyclisation and Synthesis Studies The photocyclisation of ring B in synthesis studies involving complex molecular structures, including furan and benzofuran derivatives, suggests a broader application in chemical synthesis and material science. These studies contribute to the development of novel synthetic methodologies that could be applied in various scientific fields (Barton et al., 1971).